Cas no 1823184-34-4 (Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate)

• Product Name: Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate
• CAS No: 1823184-34-4
• MF: C₁₀H₇ClF₃N₃O₄S
• MW: 357.6934902668
• MDL: MFCD29042503
• CID: 4708671
• Update Time: 2025-06-08

Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)sulfonyl)acetate
• methyl 2-{[8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]sulfonyl}acetate
• Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate

• MDL： MFCD29042503
• Inchi： 1S/C10H7ClF3N3O4S/c1-21-7(18)4-22(19,20)9-16-15-8-6(11)2-5(3-17(8)9)10(12,13)14/h2-3H,4H2,1H3
• InChI Key： MQXKLUDYWCDLPI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C1=NN=C2S(CC(=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 539
• Topological Polar Surface Area: 99

Additional information on Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate

Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate and Its Significance in Modern Chemical Biology

Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate (CAS No. 1823184-34-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework and diverse biological activities. The presence of multiple functional groups, including a sulfonyl moiety and a triazolopyridine core, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural complexity of Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate is not merely a matter of academic curiosity but also a strategic asset in the design of novel bioactive molecules. The 8-chloro and trifluoromethyl substituents are particularly noteworthy, as they are known to enhance the metabolic stability and binding affinity of small molecule drugs. These features are critical for optimizing pharmacokinetic profiles and ensuring therapeutic efficacy.

In recent years, there has been a surge in research focused on the development of inhibitors targeting key enzymes involved in cancer metabolism. Among these enzymes, lactate dehydrogenase (LDH) has emerged as a critical player in tumor progression and energy metabolism. Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate has been identified as a potential LDH inhibitor due to its ability to disrupt lactate production in cancer cells. Preclinical studies have demonstrated that this compound can effectively reduce lactate levels in tumor tissues, thereby impairing tumor growth and survival.

The sulfonyl group in Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate plays a pivotal role in its biological activity. Sulfonyl compounds are well-known for their broad spectrum of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The sulfonyl moiety interacts with specific amino acid residues in target proteins, leading to the inhibition of enzymatic activity or modulation of protein-protein interactions. This interaction mechanism has been extensively studied in the context of developing sulfonamide-based drugs.

The triazolopyridine core is another key feature that contributes to the unique properties of Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate. Triazolopyridines are known for their ability to enhance binding affinity due to their rigid structure and ability to form multiple hydrogen bonds with biological targets. This structural motif has been successfully incorporated into various drug candidates targeting enzymes such as kinases and proteases. The presence of both 8-chloro and trifluoromethyl substituents further enhances the binding interactions by improving lipophilicity and metabolic stability.

In addition to its potential as an LDH inhibitor, Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate has shown promise in other therapeutic areas. For instance, it has been investigated for its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators that contribute to chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)sulfonyl)acetate) involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the triazolopyridine core through cycloaddition reactions between azides and alkynes. Subsequent functionalization with the sulfonyl group is achieved through nucleophilic substitution or sulfonation reactions. The introduction of the 8-chloro strong> and > substituents is performed using appropriate chlorinating agents and fluorinating reagents.

The pharmacological properties of Methyl 2-((< strong >8-chloro>6-(>1,>0,< stron g 3-apyridin>-)sul)aceta>) have been extensively evaluated in both in vitro and in vivo models. In cell-based assays，this compound has demonstrated potent inhibition of LDH activity with minimal toxicity at therapeutic concentrations。Animal studies have further supported these findings，showing that Methyl 2- ((8-chlo ro>6-(< stron g trifluoro
>1,< stron g 2,< stron g 4tri azol o
0,< stron g 3-apyr id ine)
-)sul on y l>)aceta te
> can effectively reduce tumor growth by inhibiting lactate production。

The development of Methyl 2- ((8-chlo ro>6-(< stron g trifluoro
>1,< stron g 2,< stron g 4tri azol o
0,< stron g 3-apyr id ine)
-)sul on y l>)aceta te
> represents a significant advancement in the field of oncology drug discovery。By targeting key metabolic pathways involved in cancer progression，this compound holds promise for the treatment of various solid tumors。Furthermore，its unique structural features make it an attractive scaffold for further derivatization，leading to novel therapeutic agents with improved efficacy and reduced side effects。

In conclusion，Methyl 2- ((8-chlo ro>6-(< stron g trifluoro
>1,< stron g 2,< stron g 4tri azol o
0,< stron g 3-apyr id ine)
-)sul on y l>)aceta te
> (CAS No. 1823184- 34- 44) is a versatile organic compound with significant potential in pharmaceutical applications。Its complex structure，characterized by functional groups such as sulfonyl、chloro、and trifluoromethyl，makes it an effective inhibitor of key enzymes involved in cancer metabolism。Preclinical studies have demonstrated its ability to disrupt lactate production，impairing tumor growth and survival。The synthesis、pharmacological properties，and therapeutic implications of this compound highlight its importance as a candidate for further development into novel anticancer agents。